Ethyl 3-amino-4-cyanobenzoate
Overview
Description
Ethyl 3-amino-4-cyanobenzoate is a chemical compound with the molecular formula C10H10N2O2 . It is a solid substance and is used as a precursor in the synthesis of a variety of heterocyclic compounds .
Synthesis Analysis
The synthesis of Ethyl 3-amino-4-cyanobenzoate involves several steps, including alkylation, esterification, and another alkylation . The synthesis process is designed to have high total yields, mild conditions, and simple operation .Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-4-cyanobenzoate consists of a benzene ring substituted with an ethyl ester group, an amino group, and a cyano group . The average mass of the molecule is 175.184 Da .Chemical Reactions Analysis
Ethyl 3-amino-4-cyanobenzoate can participate in various chemical reactions due to its structure. It can act as an ambident nucleophile, meaning it can act as both an N- and C-nucleophile . This property allows it to be used in the synthesis of a variety of polyfunctional heterocyclic compounds .Physical And Chemical Properties Analysis
Ethyl 3-amino-4-cyanobenzoate is a solid substance . It has a molecular weight of 190.2 . It should be stored in a dark place, sealed in dry, at 2-8°C .Scientific Research Applications
Chemical Biology and Bioconjugation
Researchers explore bioconjugation strategies using this compound. By attaching it to biomolecules (e.g., proteins, peptides, or nucleic acids), they create hybrid entities with specific functions. These bioconjugates play a role in drug delivery, diagnostics, and targeted therapies.
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by Ethyl 3-amino-4-cyanobenzoate are currently unknown
Action Environment
It is recommended to be stored in a dark place, sealed in dry conditions, at 2-8°c , suggesting that light, moisture, and temperature could potentially affect its stability.
Safety and Hazards
Ethyl 3-amino-4-cyanobenzoate is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
The use of Ethyl 3-amino-4-cyanobenzoate and similar compounds in the synthesis of heterocyclic compounds is a promising area of research . These compounds can be used to create a wide variety of heterocyclic compounds, which have potential applications in various fields, including drug development .
properties
IUPAC Name |
ethyl 3-amino-4-cyanobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-2-14-10(13)7-3-4-8(6-11)9(12)5-7/h3-5H,2,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KALFCRPCHIPAAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)C#N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-4-cyanobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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